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Compound of Interest

Compound Name: 3-Methoxyphenol

Cat. No.: B1666288

An In-depth Technical Guide to 3-Methoxyphenol: Physical and Chemical Properties

Introduction

3-Methoxyphenol, also known as m-methoxyphenol or resorcinol monomethyl ether, is an
aromatic organic compound with the chemical formula C7HsO2.[1][2][3] It belongs to the class
of phenols and is characterized by a phenol ring substituted with a methoxy group at the meta-
position.[4][5] This compound serves as a versatile intermediate in the synthesis of various
pharmaceuticals and antioxidants. It is also utilized as a flavoring agent. 3-Methoxyphenol is a
colorless to light pink or brown liquid with a sweet, phenolic odor.

Physical Properties

The physical properties of 3-Methoxyphenol are summarized in the table below, providing key
data for researchers and drug development professionals.
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Property Value Source(s)
Molecular Formula C7HsO2
Molecular Weight 124.14 g/mol

Amber liquid; Clear dark red

Appearance liquid; Clear pink-reddish to
brown liquid
Odor Sweet phenolic odor
Melting Point <-17°C (< 1.4 °F)
- ] 244 °C (471.2 °F) at 760
Boiling Point
mmHg; 113-115 °C at 5 mmHg
Density 1.131 g/mL at 25 °C
Refractive Index n20/D 1.552
Vapor Pressure 0.02 mmHg
Vapor Density 1.131
Flash Point >112 °C (> 230 °F)

Slightly soluble in water;
Solubility Soluble in DMSO, chloroform,

and ethyl acetate

Chemical Properties

The chemical characteristics of 3-Methoxyphenol are crucial for its application in synthesis
and drug development.
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Property Value Source(s)
pKa 9.65 at 25 °C
LogP 1.340
inChi InChl=1S/C7H802/c1-9-7-4-2-
n
3-6(8)5-7/h2-5,8H,1H3
InChiK ASHGTJPOSUFTGB-
n e
Y UHFFFAOYSA-N
SMILES COC1=CC=CC(=C1)O
o Incompatible with bases, acid
Reactivity

anhydrides, and acid chlorides

Experimental Protocols
Synthesis of 3-Methoxyphenol via Selective Methylation

A common method for the synthesis of 3-Methoxyphenol is the selective methylation of
resorcinol using dimethyl sulfate. An optimized protocol aims to improve the yield by utilizing a
phase transfer catalyst.

Materials and Equipment:

Resorcinol

e Dimethyl sulfate

o Toluene

e Sodium hydroxide (NaOH) solution (2 mol/L)

o Tetrabutylammonium bromide (TBAB) as a phase transfer catalyst
* Ice acetic acid

e Anhydrous sodium sulfate
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e 250 mL three-necked flask

e Stirrer

o Reflux condenser

e Dropping funnel

e Heating mantle

e Separatory funnel

 Rotary evaporator

« Distillation apparatus

Procedure:

e To a 250 mL three-necked flask, add 11g (0.1 mol) of resorcinol, 0.5g of the phase transfer
catalyst (TBAB), 50 mL of toluene, and 50 mL of 2 mol/L sodium hydroxide solution.

e Stir the mixture and heat it to 80°C.

e Add 15.1 g (0.12 mol) of dimethyl sulfate dropwise into the flask.

» After the addition is complete, continue the reaction for 8 hours.

 After cooling, neutralize the mixture to a weak acidity with ice acetic acid.

o Separate the organic phase and extract the agueous phase with 25 mL of toluene.

o Combine the organic phases, wash with water and then with a saturated sodium chloride
solution.

e Dry the organic phase with anhydrous sodium sulfate.

e Remove the toluene under reduced pressure using a rotary evaporator.
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o Perform a reduced pressure distillation and collect the fraction at 115-118°C (0.67 kPa) to
obtain the 3-Methoxyphenol product.

Expected Yield: Approximately 66% with a purity of >96%.

Resorcinol

Reaction
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Methoxyphenol.

Reactivity and Chemical Behavior

3-Methoxyphenol exhibits reactivity characteristic of both phenols and ethers. The hydroxyl
group can undergo deprotonation in the presence of a base, and the aromatic ring is
susceptible to electrophilic substitution. The methoxy group is an electron-donating group
through resonance and an electron-withdrawing group through induction. This electronic
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influence directs electrophilic substitution primarily to the ortho and para positions relative to
the hydroxyl and methoxy groups.

Safety and Handling

3-Methoxyphenol is classified as a hazardous substance. It is harmful if swallowed, inhaled, or
in contact with skin. It can cause serious eye damage and skin irritation.

Precautionary Measures:

» Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face
protection.

e Handling: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or
smoke when using this product. Use only outdoors or in a well-ventilated area.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store
away from incompatible materials such as bases, acid anhydrides, and acid chlorides.

Applications
3-Methoxyphenol is a valuable building block in organic synthesis with several applications:

e Pharmaceuticals: It serves as an intermediate in the synthesis of various medicinal
compounds.

e Antioxidants: It is used in the production of antioxidants.
o Flavoring Agents: It is used as a flavoring agent in the food and beverage industry.

e Chemical Synthesis: It is used in the synthesis of C(4) symmetric calixresorcinarenes, 2-
nitroso-5-methoxyphenol, and 6-methoxy-2(3H)-benzoxazolone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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